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Compound of Interest

Compound Name:
2-(Boc-amino)-5-

(aminomethyl)pyridine

Cat. No.: B574126 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in a

laboratory setting. The information provided is based on available safety data for 2-(Boc-
amino)-5-(aminomethyl)pyridine and structurally related compounds. It is not a substitute for

a comprehensive risk assessment and the user's own standard operating procedures. Always

consult the most up-to-date Safety Data Sheet (SDS) from your supplier before handling this

chemical.

Introduction
2-(Boc-amino)-5-(aminomethyl)pyridine (CAS No. 187237-37-2) is a substituted pyridine

derivative commonly used as a building block in organic synthesis, particularly in the

development of pharmaceutical compounds. The presence of a Boc-protected amine and a

primary aminomethyl group on the pyridine ring makes it a versatile intermediate. However, like

many substituted pyridines, it requires careful handling due to its potential hazards. This guide

provides a comprehensive overview of the safety and handling precautions for this compound.

Hazard Identification and Classification
While specific quantitative toxicological data for 2-(Boc-amino)-5-(aminomethyl)pyridine is

not readily available in the public domain, information from its Safety Data Sheet and data from

structurally similar compounds indicate the following potential hazards.
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GHS Hazard Classification (Anticipated based on available data for the compound and its

analogs):

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation.

Specific Target Organ Toxicity -

Single Exposure (Respiratory

Tract Irritation)

Category 3
H335: May cause respiratory

irritation.

Acute Toxicity, Oral (based on

analogs)
Category 3/4

H301/H302: Toxic/Harmful if

swallowed.

Acute Toxicity, Dermal (based

on analogs)
Category 3/4

H311/H312: Toxic/Harmful in

contact with skin.

Pictograms (Anticipated):

alt text

alt text

Signal Word (Anticipated): Danger or Warning

Physical and Chemical Properties
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Property Value

CAS Number 187237-37-2

Molecular Formula C₁₁H₁₇N₃O₂

Molecular Weight 223.28 g/mol

Appearance White to off-white solid

Purity Typically ≥97%

Solubility
Soluble in organic solvents such as methanol,

ethanol, and dichloromethane.

Storage Temperature
Store at 2-8°C, under an inert atmosphere is

recommended.

Safe Handling and Personal Protective Equipment
(PPE)
Adherence to strict safety protocols is essential when handling 2-(Boc-amino)-5-
(aminomethyl)pyridine.

Engineering Controls
Fume Hood: All handling of this compound, including weighing, preparing solutions, and

running reactions, must be conducted in a properly functioning chemical fume hood to

minimize inhalation exposure.

Ventilation: Ensure the laboratory has adequate general ventilation.

Personal Protective Equipment (PPE)
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PPE Type Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.

Protects against splashes and

airborne particles.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile or neoprene).

Provides a barrier against skin

contact. Inspect gloves before

use and change them

frequently, especially if

contaminated.

Body Protection
A laboratory coat worn over

full-length clothing.

Prevents contamination of

personal clothing.

Respiratory Protection

A NIOSH-approved respirator

with organic vapor cartridges

may be necessary for

operations with a high potential

for aerosolization or if

engineering controls are not

sufficient.

Prevents inhalation of dust or

vapors.

Experimental Protocols
The following are generalized protocols for handling 2-(Boc-amino)-5-(aminomethyl)pyridine.

These should be adapted to specific experimental needs and institutional safety guidelines.

Weighing and Transferring
Preparation: Before handling, ensure the chemical fume hood is operational and all

necessary PPE is worn.

Containment: Perform all weighing and transfer operations on a disposable work surface

(e.g., chemical-resistant absorbent liner) within the fume hood.

Handling: Use spatulas and weighing paper to handle the solid. Avoid creating dust.

Cleaning: Clean any residual solid from the spatula and weighing area with a solvent-

moistened wipe and dispose of it as hazardous waste.
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Solution Preparation
Setup: In a chemical fume hood, place a flask or beaker of the appropriate size on a

magnetic stir plate.

Addition of Solid: Carefully add the weighed 2-(Boc-amino)-5-(aminomethyl)pyridine to the

vessel.

Addition of Solvent: Slowly add the desired solvent to the vessel, ensuring the container is

covered as much as possible to prevent splashing and vapor release.

Dissolution: Stir the mixture until the solid is fully dissolved. Keep the container sealed when

not in use.

Spill Management
Evacuation: In case of a significant spill, evacuate the immediate area and alert colleagues

and the laboratory supervisor.

Containment (Small Spills): For small spills within a fume hood, use an inert absorbent

material (e.g., vermiculite, sand) to contain the spill.

Cleanup: Carefully sweep the absorbent material into a designated hazardous waste

container. Decontaminate the spill area with a suitable solvent (e.g., ethanol), followed by

soap and water.

PPE: Wear appropriate PPE, including respiratory protection if necessary, during the entire

cleanup process.

Waste Disposal
Segregation: All waste containing 2-(Boc-amino)-5-(aminomethyl)pyridine, including

contaminated labware, PPE, and absorbent materials, must be collected as hazardous

waste.

Containers: Use clearly labeled, sealed, and compatible containers for waste collection. Do

not mix with incompatible waste streams.
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Disposal: Dispose of hazardous waste through your institution's environmental health and

safety (EHS) office, following all local, state, and federal regulations.

First Aid Measures
Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing and shoes. Seek

medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Storage and Stability
Storage Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area.

A storage temperature of 2-8°C is recommended.

Incompatible Materials: Keep away from strong oxidizing agents and strong acids.

Stability: The compound is generally stable under recommended storage conditions.

Biological Activity and Signaling Pathways
Currently, there is no specific information available in the peer-reviewed scientific literature

detailing the biological activity or the involvement of 2-(Boc-amino)-5-(aminomethyl)pyridine
in any particular signaling pathways. The broader class of aminopyridines has been
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investigated for various pharmacological activities, including the modulation of ion channels

and enzymatic activity.[1][2] However, without specific data for this compound, no definitive

signaling pathway can be described.

Logical Workflow for Safe Handling
The following diagram illustrates a logical workflow for the safe handling of 2-(Boc-amino)-5-
(aminomethyl)pyridine in a laboratory setting.
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Safe Handling Workflow for 2-(Boc-amino)-5-(aminomethyl)pyridine

Preparation

Handling (in Fume Hood)

Post-Handling

Disposal

Conduct Risk Assessment

Don Personal Protective Equipment

Weighing and Transferring

Solution Preparation

Chemical Reaction

Decontaminate Work Area

Spill or Exposure?

Segregate Hazardous Waste

Doff Personal Protective Equipment Store Waste in Labeled, Sealed Containers

Dispose via EHS

No

Follow Emergency Protocols
(First Aid, Spill Cleanup)

Yes

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 2-(Boc-amino)-5-(aminomethyl)pyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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